Cas no 338758-83-1 (3-(4-Fluorophenoxy)-5-(trifluoromethyl)pyridine-2-carboxamide)

• Product Name: 3-(4-Fluorophenoxy)-5-(trifluoromethyl)pyridine-2-carboxamide
• CAS No: 338758-83-1
• MF: C₁₃H₈F₄N₂O₂
• MW: 300.208436965942
• MDL: MFCD00664112
• CID: 5025913
• Update Time: 2025-06-13

3-(4-Fluorophenoxy)-5-(trifluoromethyl)pyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluorophenoxy)-5-(trifluoromethyl)pyridine-2-carboxamide
• 3-(4-fluorophenoxy)-5-(trifluoromethyl)-2-pyridinecarboxamide
• MLS000540247
• HMS2276I06
• SMR000125505
• 3-(4-Fluorophenoxy)-5-(trifluoromethyl)pyridine-2-carboxamide

• MDL： MFCD00664112
• Inchi： 1S/C13H8F4N2O2/c14-8-1-3-9(4-2-8)21-10-5-7(13(15,16)17)6-19-11(10)12(18)20/h1-6H,(H2,18,20)
• InChI Key： AHQXSABAUNREIH-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(N)=O)C(=C1)OC1C=CC(=CC=1)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 370
• XLogP3: 2.6
• Topological Polar Surface Area: 65.2

Additional information on 3-(4-Fluorophenoxy)-5-(trifluoromethyl)pyridine-2-carboxamide

Introduction to 3-(4-Fluorophenoxy)-5-(trifluoromethyl)pyridine-2-carboxamide (CAS No. 338758-83-1)

3-(4-Fluorophenoxy)-5-(trifluoromethyl)pyridine-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 338758-83-1, belongs to a class of molecules that exhibit promising properties for further development into therapeutic agents. The presence of both fluorine and trifluoromethyl substituents in its structure imparts distinct electronic and steric characteristics, making it a valuable scaffold for medicinal chemistry investigations.

The molecular structure of 3-(4-Fluorophenoxy)-5-(trifluoromethyl)pyridine-2-carboxamide consists of a pyridine core, which is a common motif in many bioactive molecules, linked to a phenoxy group and a trifluoromethyl-substituted aromatic ring. The fluorophenoxy moiety enhances the lipophilicity and metabolic stability of the compound, while the trifluoromethyl group contributes to its binding affinity and resistance to enzymatic degradation. These features make it an attractive candidate for further exploration in drug discovery programs.

In recent years, there has been growing interest in the development of novel compounds with fluorinated aromatic rings due to their ability to modulate receptor interactions and improve pharmacokinetic profiles. Studies have shown that fluorine atoms can significantly influence the bioavailability and efficacy of small-molecule drugs by affecting their electronic distribution, solubility, and metabolic pathways. The incorporation of fluoro substituents into pharmaceuticals has been associated with enhanced binding affinity, prolonged half-life, and reduced toxicity, making them highly desirable in modern drug design.

Similarly, the trifluoromethyl group is a well-documented pharmacophore that enhances the potency and selectivity of many therapeutic agents. Its electron-withdrawing nature increases the lipophilicity of molecules, thereby improving their membrane permeability and oral bioavailability. Additionally, trifluoromethyl groups can stabilize reactive intermediates and enhance binding interactions with biological targets, leading to more effective drug candidates. The combination of these two substituents in 3-(4-Fluorophenoxy)-5-(trifluoromethyl)pyridine-2-carboxamide suggests that it may possess multiple advantages for therapeutic applications.

Recent research in medicinal chemistry has highlighted the potential of 3-(4-Fluorophenoxy)-5-(trifluoromethyl)pyridine-2-carboxamide as a lead compound for the development of novel therapeutic agents. Its structural framework suggests compatibility with various biological targets, including enzymes and receptors involved in inflammation, pain management, and neurodegenerative diseases. Preclinical studies have demonstrated that derivatives of this compound exhibit promising pharmacological effects in vitro and in vivo, warranting further investigation into its therapeutic potential.

The synthesis of 3-(4-Fluorophenoxy)-5-(trifluoromethyl)pyridine-2-carboxamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, are employed to introduce the desired functional groups efficiently. The use of high-performance analytical techniques like nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography is essential for characterizing the compound's structure and confirming its identity.

The pharmacokinetic properties of 3-(4-Fluorophenoxy)-5-(trifluoromethyl)pyridine-2-carboxamide are also of great interest. Studies have shown that fluorinated compounds often exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts. The presence of fluorine atoms can enhance binding affinity to biological targets while minimizing off-target effects, leading to more selective and efficacious drugs. Additionally, fluorinated compounds tend to have longer half-lives due to their resistance to metabolic degradation by enzymes such as cytochrome P450 (CYP450).

In conclusion, 3-(4-Fluorophenoxy)-5-(trifluoromethyl)pyridine-2-carboxamide (CAS No. 338758-83-1) is a structurally complex and biologically relevant compound with significant potential for therapeutic applications. Its unique combination of fluorine and trifluoromethyl substituents makes it an attractive candidate for further drug discovery efforts. Continued research into this compound will likely uncover new insights into its pharmacological properties and pave the way for novel treatments across various disease areas.